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Compound of Interest

Compound Name: Lactose octaacetate

Cat. No.: B1139677

For researchers and scientists in the dynamic field of drug development, ensuring laboratory
safety is paramount. This guide provides essential, immediate safety and logistical information
for handling Lactose Octaacetate, offering procedural, step-by-step guidance to foster a
secure research environment. Our goal is to be your preferred source for laboratory safety and
chemical handling information, building trust by delivering value beyond the product itself.

Essential Safety and Handling Protocols

Lactose octaacetate is a white to off-white crystalline solid.[1][2] While some sources classify
it as not a dangerous substance according to the Globally Harmonized System (GHS), others
indicate it is harmful if swallowed.[1] Therefore, it is crucial to handle it with appropriate care
and utilize the personal protective equipment outlined below.

Personal Protective Equipment (PPE):

A comprehensive approach to personal safety is critical. The following PPE is recommended
when handling Lactose octaacetate:

o Eye and Face Protection: At a minimum, safety glasses with side shields should be worn.[3]
For operations with a higher risk of splashes, such as when handling solutions, chemical
safety goggles are required.[3] When working with larger quantities or where there is a
significant splash hazard, a face shield should be used in addition to safety glasses or

goggles.[3]
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o Skin and Body Protection: A laboratory coat is mandatory to protect against accidental
contact.[4] Wear appropriate protective gloves to prevent skin exposure.[2][5] It is good
practice to inspect gloves for any damage before use.

» Respiratory Protection: Under normal use conditions with adequate ventilation, respiratory
protection is not typically required.[2] However, if dust formation is likely, a NIOSH/MSHA-
approved respirator with a particle filter is recommended.[2]

Operational Plan:

A systematic approach to handling Lactose octaacetate from receipt to disposal minimizes
risks and ensures a safe workflow.

e Receiving and Inspection: Upon receipt, visually inspect the container for any damage or
leaks. Ensure the supplier's label is intact and legible.

o Storage: Store Lactose octaacetate in a tightly closed container in a refrigerated and dry
environment.[2] Recommended storage temperatures can range from 0°C to 8°C.[1][6] For
long-term storage of solutions, temperatures of -20°C to -80°C may be necessary to prevent
inactivation.[7]

e Handling and Preparation of Solutions:

[¢]

Work in a well-ventilated area, such as a chemical fume hood, especially when handling
the powder to avoid dust inhalation.[3]

[¢]

Avoid direct contact with skin, eyes, and clothing.[2]

[¢]

When weighing the solid, do so carefully to minimize dust generation.

o

If preparing solutions, add the solid to the solvent slowly.

» Accidental Spills: In the event of a spill, ensure adequate ventilation and wear the
appropriate PPE.[2] For solid spills, sweep up the material and place it into a suitable,
labeled container for disposal.[2] Avoid creating dust.[2] The spill area should be thoroughly
cleaned with water after material pickup is complete.[8]
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Disposal Plan:

Proper disposal of Lactose octaacetate and any contaminated materials is essential to

prevent environmental contamination and ensure regulatory compliance.

e Unused Product: Dispose of unused Lactose octaacetate in accordance with local, state,

and federal regulations. It should be treated as chemical waste.

o Contaminated Materials: Any materials that have come into contact with Lactose

octaacetate, such as gloves, weighing paper, and disposable labware, should be placed in a

sealed bag or container and disposed of as chemical waste.[9]

o Empty Containers: Non-refillable containers should not be reused.[8] They should be

disposed of in the same manner as the chemical waste.

Quantitative Data Summary

For quick reference, the following table summarizes key quantitative data for Lactose

octaacetate.

Property Value Source(s)

Molecular Formula C28H38019 [2]

Molecular Weight 678.59 g/mol [2][6]
White to Off-white Crystalline

Appearance _ [1][2]
Solid

_ _ 75-85 °C to 139-144 °C (Varies

Melting Point ) ) [6][10]
by purity and isomer)

Storage Temperature 0°C to 8°C (Solid) [1][6]

o Warning (Harmful if swallowed)
GHS Classification
or Not a dangerous substance

[1]

Visualizing the Workflow
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To provide a clear, at-a-glance understanding of the handling process, the following diagram

illustrates the key steps and safety precautions.

Preparation & Handling

Receiving & Inspection

Store Securely

Secure Storage
(Refrigerated, Dry)

Retfieve for Use

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)
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(e.g., Fume Hood)

Experimental Procedure

Weighing
(Minimize Dust)

Solution Preparation

Experiment Execution

Cleanup & Disposal

A

Accidental Spill

Decontaminate Work Area

Spill Management
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© 2025 BenchChem. All rights reserved.

4/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1139677?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Click to download full resolution via product page

Caption: Workflow for the safe handling of Lactose octaacetate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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